Cas no 685107-38-4 (4-Methylpyrimido1,2-abenzimidazole-3-carboxylic Acid)

• Product Name: 4-Methylpyrimido1,2-abenzimidazole-3-carboxylic Acid
• CAS No: 685107-38-4
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• MDL: MFCD03617407
• CID: 970927
• PubChem ID: 5100199
• Update Time: 2025-05-20

4-Methylpyrimido1,2-abenzimidazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-METHYLPYRIMIDO[1,2-A]BENZIMIDAZOLE-3-CARBOXYLIC ACID
• 13-methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8,10,12-hexaene-12-carboxylic acid
• EN300-26886
• CS-0279737
• DTXSID40408309
• 4-methylbenzo[4,5]imidazo[1,2-a]pyrimidine-3-carboxylic acid
• AKOS001381636
• 4-methylbenzo[4,5]imidazo[1,2-a]pyrimidine-3-carboxylicacid
• 685107-38-4
• 4-methylpyrimido[1,2-a][1,3]benzimidazole-3-carboxylic acid
• MFCD03617407
• 5T-0293
• 13-methyl-1,8,10-triazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-12-carboxylic acid
• Z235342045
• STK300283
• 13-METHYL-1,8,10-TRIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,8,10,12-HEXAENE-12-CARBOXYLIC ACID
• 4-Methylpyrimido1,2-abenzimidazole-3-carboxylic Acid

• MDL： MFCD03617407
• Inchi： 1S/C12H9N3O2/c1-7-8(11(16)17)6-13-12-14-9-4-2-3-5-10(9)15(7)12/h2-6H,1H3,(H,16,17)
• InChI Key： SPUWGRXKFQCJJW-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2=NC3C=CC=CC=3N2C=1C)=O

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

4-Methylpyrimido1,2-abenzimidazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methylpyrimido1,2-abenzimidazole-3-carboxylic Acid

Introduction to 4-Methylpyrimido[1,2-abenzimidazole-3-carboxylic Acid (CAS No. 685107-38-4)

4-Methylpyrimido[1,2-abenzimidazole-3-carboxylic Acid (CAS No. 685107-38-4) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the pyrimido[1,2-abenzimidazole class, which is characterized by a fused ring system consisting of a pyrimidine ring connected to a benzimidazole moiety. The presence of a methyl substituent at the 4-position of the pyrimidine ring and a carboxylic acid functional group at the 3-position introduces specific chemical and biological properties that make it a promising candidate for further exploration.

The structural motif of 4-Methylpyrimido[1,2-abenzimidazole-3-carboxylic Acid (CAS No. 685107-38-4) is highly versatile, allowing for diverse modifications and derivatization strategies. This flexibility has made it an attractive scaffold for the development of novel therapeutic agents targeting various diseases, particularly those involving dysregulated cellular processes such as cancer and inflammation. The benzimidazole moiety, in particular, is well-known for its role in medicinal chemistry due to its ability to form stable complexes with biological targets, including proteins and nucleic acids.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimido[1,2-abenzimidazole derivatives. Several studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The carboxylic acid group in 4-Methylpyrimido[1,2-abenzimidazole-3-carboxylic Acid (CAS No. 685107-38-4) provides a site for further functionalization, enabling the synthesis of analogs with enhanced bioavailability and target specificity.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. For instance, preliminary studies have suggested that derivatives of 4-Methylpyrimido[1,2-abenzimidazole-3-carboxylic Acid (CAS No. 685107-38-4) may interfere with the activity of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation and survival signaling pathways. By modulating these pathways, such compounds could potentially induce apoptosis or arrest cell proliferation in cancerous cells.

Furthermore, the benzimidazole component of the molecule has been shown to exhibit DNA intercalation properties, which could be exploited for applications in gene delivery systems or as chemosensitizers in combination with conventional chemotherapeutic agents. The methyl substituent at the 4-position may also play a role in modulating the pharmacokinetic properties of the compound by influencing solubility and metabolic stability.

The synthesis of 4-Methylpyrimido[1,2-abenzimidazole-3-carboxylic Acid (CAS No. 685107-38-4) involves multi-step organic reactions that typically begin with the condensation of appropriate precursors to form the pyrimido[1,2-abenzimidazole core. Subsequent functionalization steps introduce the methyl group and carboxylic acid group at specific positions on the ring system. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

The pharmacological evaluation of 4-Methylpyrimido[1,2-abenzimidazole-3-carboxylic Acid (CAS No. 685107-38-4) has primarily focused on its interactions with cellular targets relevant to human health and disease. In vitro assays have revealed that this compound demonstrates significant inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preclinical studies have explored its effects on inflammatory pathways, indicating possible applications in treating chronic inflammatory diseases.

The development of novel drug candidates often requires optimization of physicochemical properties such as solubility, permeability, and metabolic stability to ensure efficacy and safety upon administration. The carboxylic acid group in 4-Methylpyrimido[1,2-abenzimidazole-3-carboxylic Acid (CAS No. 685107-38-4) provides opportunities for salt formation or derivatization to improve these properties. For example, forming sodium or potassium salts can enhance water solubility while maintaining biological activity.

The growing body of research on pyrimido[1,2-abenzimidazole derivatives, including 4-Methylpyrimido[1,2-abenzimidazole-3-carboxylic Acid (CAS No. 685107-38-4), underscores their significance as pharmacological scaffolds with diverse therapeutic applications. As our understanding of disease mechanisms continues to evolve，these compounds offer exciting possibilities for developing next-generation treatments that address unmet medical needs.